VU0456940
Overview
Description
VU0456940 is a potent M1 PAM with excellent selectivity (hM1 EC50 = 340 nM, 14-fold leftward shift of the ACh CRC; hM2–hM5 inactive). VU0456940 potentiated the excitation of a subthreshold concentration of CCh in MSNs. VU0456940 shifted APP processing and engaged the nonamyloidogenic pathway inducing the release of sAPPα in the presence of a 100 nm CCh dose (displayed no activity in the absence of CCh).
Scientific Research Applications
CRISPR-Cas9 Genome Engineering
The CRISPR-Cas9 system, a pivotal tool in genome engineering, has enabled significant advancements in the interrogation of mammalian genome function. It allows for targeted editing and modulation of DNA sequences, thus facilitating research into genetic variations and biological phenotypes. This system's simplicity and scalability have been crucial in establishing causal linkages between genetic variations and diverse biological outcomes, including disease mechanisms (Hsu, Lander, & Zhang, 2014).
Vacuum-Ultraviolet Photon Detection
The advancement in vacuum-ultraviolet (VUV) photon detection technology has significant implications for various fields, including space science, high-energy physics, and the electronic industry. The development of economical VUV photodetectors with ultra-wide bandgap semiconductors has shown promise in enhancing performance across diverse applications (Zheng, Jia, & Huang, 2020).
Lab-Scale Intervention in Scientific Research
The integration of ethical, legal, and social aspects in scientific research, especially in fields such as genomics, synthetic biology, and nanotechnology, has gained importance. This approach aims to guide research and development in alignment with societal concerns, thereby shaping technological trajectories (Schuurbiers & Fisher, 2009).
Drug Discovery and Molecular Biology
The convergence of molecular biology with drug research has led to significant progress in medicine. The genomic sciences have enriched therapeutic options through recombinant proteins and monoclonal antibodies, facilitating the identification of treatment targets for multifactorial diseases (Drews, 2000).
Germline Gene Modification
A framework for discourse on the use of CRISPR-Cas9 technology in human genome manipulation emphasizes the balance between its potential for curing genetic disease and the associated unknown risks to human health and well-being (Baltimore et al., 2015).
CRISPR Technologies Beyond Biomedical Applications
CRISPR technology, known for its genome editing capabilities, is also being applied in agriculture for crop and livestock breeding, antimicrobial engineering, and disease control in insects (Barrangou & Doudna, 2016).
CRISPR-Cas9 in Cancer Biology
The CRISPR-Cas9 system is transforming cancer genetics, providing new approaches for functional studies of cancer genes and the development of next-generation human cancer models (Sánchez-Rivera & Jacks, 2015).
Genomic Sequencing and Variants of Uncertain Significance
High-throughput sequencing, particularly Next-Generation Sequencing (NGS), has been pivotal in improving cancer patient management, revealing a significant number of variants of uncertain significance (VUS). The focus is on developing tests to classify VUS, enhancing the clinical utility of NGS data (Federici & Soddu, 2020).
properties
Product Name |
VU0456940 |
|---|---|
Molecular Formula |
C24H19F2N5O4S |
Molecular Weight |
511.5038 |
SMILES |
CN1N=CC(C2=CC=C(N3C=C(S(=O)(CC(CC4=NOC(C)=C4)=O)=O)C5=C3C=C(F)C=C5F)C=N2)=C1 |
Appearance |
Solid powder |
synonyms |
VU-0456940; VU 0456940; VU0456940.; 1-[4,6-difluoro-1-[6-(1-methylpyrazol-4-yl)pyridin-3-yl]indol-3-yl]sulfonyl-3-(5-methyl-1,2-oxazol-3-yl)propan-2-one |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
